N-{1-[2-(1-pyrrolidinyl)ethyl]-1H-benzimidazol-2-yl}acetamide

• IUPAC Name: N-[1-(2-pyrrolidin-1-ylethyl)benzimidazol-2-yl]acetamide
• InChI: InChI=1S/C15H20N4O/c1-12(20)16-15-17-13-6-2-3-7-14(13)19(15)11-10-18-8-4-5-9-18/h2-3,6-7H,4-5,8-11H2,1H3,(H,16,17,20)
• InChI Key: QUJRVBCKJSMBTH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=CC=CC=C2N1CCN3CCCC3
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-{1-[2-(1-pyrrolidinyl)ethyl]-1H-benzimidazol-2-yl}acetamide often involves strategic incorporation of functional groups to enhance biological activity. For instance, a study on the discovery of a clinical candidate, 2-(4-(2-((1 H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)-N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride, highlights the importance of molecular design in achieving desired solubility and oral absorption (K. Shibuya et al., 2018).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is crucial for their biological activity. Structural analysis often involves exploring different substituents and their positions on the benzimidazole core. For example, the synthesis and biological evaluation of kappa-opioid agonists, including compounds with a similar structure, demonstrated the significant impact of molecular variations on pharmacological activity (J. J. Barlow et al., 1991).

Chemical Reactions and Properties

Chemical reactions involving benzimidazole derivatives are diverse, ranging from nucleophilic substitutions to annulation reactions. These reactions are pivotal for the introduction of pharmacophoric elements. A study on the one-step synthesis of pyrido[1,2-a]benzimidazole derivatives through a novel multicomponent reaction exemplifies the chemical versatility of these compounds (Chaoguo Yan et al., 2009).

Physical Properties Analysis

The physical properties of N-{1-[2-(1-pyrrolidinyl)ethyl]-1H-benzimidazol-2-yl}acetamide derivatives, such as solubility and melting point, are critical for their formulation and therapeutic efficacy. Shibuya et al. (2018) detail how modifications in the molecular design can significantly enhance aqueous solubility, a key factor for oral bioavailability.

Chemical Properties Analysis

The chemical properties, including reactivity and stability, influence the pharmacokinetics and pharmacodynamics of benzimidazole derivatives. The synthesis and antimicrobial activity study by S. Ch (2022) provide insights into the reactivity of similar compounds under different conditions, showcasing their potential as antimicrobial agents (S. Ch, 2022).